Cas no 1263366-20-6 (1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one)

• Product Name: 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one
• CAS No: 1263366-20-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 4692232
• Update Time: 2025-06-08

1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one

• Inchi： 1S/C12H22O3/c1-3-5-6-10(4-2)11(13)9-12-14-7-8-15-12/h10,12H,3-9H2,1-2H3
• InChI Key： PPQATRSRSKGKMI-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(C(CC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 185
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one

Introduction to 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one (CAS No. 1263366-20-6)

1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one, with the CAS number 1263366-20-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dioxolane and ketone functional groups, which confer it with specific reactivity and solubility properties.

The chemical structure of 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one consists of a seven-carbon chain with an ethyl substituent at the third position and a dioxolane ring attached to the first carbon. The ketone group is located at the second carbon of the heptane chain. This arrangement provides a balance between hydrophobic and hydrophilic properties, making it a versatile molecule for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting specific metabolic pathways. For instance, a 2021 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of antiviral agents. The dioxolane ring in this compound can be selectively cleaved under mild conditions, allowing for the introduction of various functional groups that can enhance the therapeutic efficacy of the final product.

Beyond pharmaceutical applications, 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one has also been investigated for its potential in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers with tailored properties. A 2020 study in Macromolecules demonstrated that this compound can be polymerized to form materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one typically involves several steps, including the formation of the dioxolane ring and the introduction of the ketone group. One common synthetic route involves the reaction of 3-bromoheptan-2-one with ethylene glycol in the presence of an acid catalyst to form the dioxolane ring. Subsequent alkylation with ethyl iodide yields the final product. This synthetic pathway is well-documented in organic chemistry literature and has been optimized for high yield and purity.

The physical properties of 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one are also noteworthy. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. Its solubility in common organic solvents such as ethanol and acetone makes it easy to handle and process in laboratory settings. Additionally, its low toxicity profile and environmental stability make it suitable for large-scale production and industrial applications.

In terms of safety and handling, while 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one is generally considered safe under normal laboratory conditions, standard precautions should be taken to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound.

The future prospects for 1-(1,3-Dioxolan-2-yl)-3-ethyl-heptan-2-one are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other fields. As new synthetic methods are developed and optimized, it is likely that this compound will find even more diverse uses in both academic and industrial settings.